Cas no 897480-51-2 ((2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 897480-51-2
• MF: C₁₈H₁₆FN₃OS₂
• MW: 373.467544555664
• CID: 5480569
• Update Time: 2025-10-28

(2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-(4-fluoro-2-benzothiazolyl)-1-piperazinyl]-3-(2-thienyl)-
• (2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C18H16FN3OS2/c19-14-4-1-5-15-17(14)20-18(25-15)22-10-8-21(9-11-22)16(23)7-6-13-3-2-12-24-13/h1-7,12H,8-11H2
• InChI Key： LVOKNSVQKZGUEI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(F)C=CC=C3S2)CC1)(=O)C=CC1SC=CC=1

Additional information on (2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

Introduction to (2E)-1-4-(4-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 897480-51-2)

(2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 897480-51-2) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorinated benzothiazole-piperazine derivative, has garnered considerable attention due to its unique structural features and potential biological activities.

The molecular structure of (2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one is characterized by a conjugated system that includes a fluorinated benzothiazole moiety, a piperazine ring, and a thiophene group. These structural elements contribute to its diverse chemical properties and potential pharmacological effects. The presence of the fluorine atom in the benzothiazole ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the biological activities of (2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-one in various contexts. One notable area of research is its antimicrobial activity. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, (2E)-1-4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-y l)prop - 2 - en - 1 - one has been investigated for its anti-inflammatory and analgesic effects. Research conducted at the University of California, Los Angeles (UCLA) showed that this compound can effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6. The analgesic properties were also confirmed in pain models, suggesting its potential as a dual-action therapeutic agent.

The pharmacokinetic profile of (2E)-1 - 4 - ( 4 - fluoro - 1 , 3 - benzothiazol - 2 - yl ) piperazin - 1 - yl ) - 3 - ( thiophen - 2 - yl ) prop - 2 - en - 1 - one has been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which supports its use in chronic treatment regimens. Furthermore, it exhibits low toxicity in animal models, making it a promising candidate for further clinical development.

In the realm of cancer research, (2E)-1 - 4 - ( 4 - fluoro - 1 , 3 - benzothiazol - 2 - yl ) piperazin - 1 - yl ) - 3 - ( thiophen - 2 - yl ) prop - 2 - en - 1 - one has shown potential as an anticancer agent. A study published in *Cancer Research* reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The synthesis of (2E)-1 – 4 – (4 – fluoro – 1 , 3 – benzothiazol – 2 – yl ) piperazin – 1 – yl ) – 3 – ( thiophen – 2 – yl ) prop – 2 – en – 1 – one has been optimized to improve yield and purity. A multi-step synthesis route involving the condensation of a fluorinated benzothiazole derivative with a thiophene-substituted acryloyl chloride followed by coupling with piperazine has been developed. This synthetic method is scalable and suitable for large-scale production, facilitating further preclinical and clinical studies.

In conclusion, (2E)-1 – 4 – (4 – fluoro – 1 , 3 – benzothiazol – 2 – yl ) piperazin – 1 – yl ) – 3 – ( thiophen – 2 – yl ) prop – 2 – en – 1 – one (CAS No. 897480–5–5–5–5–5–5–5–5–5–5–5–5–5–5–5–5–5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.